Acid Blue 182

Specification

• CAS No.: 12219-26-0
• Molecular Formula: C23H17N3Na2O9S2
• Molecular Weight: 589.5 g/mol
• IUPAC Name: disodium;4-[4-[acetyl(methyl)amino]-2-sulfonatoanilino]-1-amino-9,10-dioxoanthracene-2-sulfonate
• Standard InChI: InChI=1S/C23H19N3O9S2.2Na/c1-11(27)26(2)12-7-8-15(17(9-12)36(30,31)32)25-16-10-18(37(33,34)35)21(24)20-19(16)22(28)13-5-3-4-6-14(13)23(20)29;;/h3-10,25H,24H2,1-2H3,(H,30,31,32)(H,33,34,35);;/q;2*+1/p-2
• Standard InChI Key: ZOESAMNEZGSOPU-UHFFFAOYSA-L
• Canonical SMILES: CC(=O)N(C)C1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Introduction

Chemical Identity and Basic Properties

Acid Blue 182 is identified by the CAS Registry Number 12219-26-0. Its IUPAC name is disodium;4-[4-[acetyl(methyl)amino]-2-sulfonatoanilino]-1-amino-9,10-dioxoanthracene-2-sulfonate. This compound belongs to the anthraquinone class of dyes, which are known for their excellent colorfastness properties and chemical stability.

The molecular formula of Acid Blue 182 is C23H17N3Na2O9S2 with a molecular weight of 589.5 g/mol. The exact mass has been determined to be 589.02016004 g/mol. The compound contains 39 heavy atoms and features 2 hydrogen bond donors.

Table 1: Basic Physicochemical Properties of Acid Blue 182

Property	Specification
CAS Number	12219-26-0
Molecular Formula	C23H17N3Na2O9S2
Molecular Weight	589.5 g/mol
Physical Appearance	Blue Powder
Hue	Bright Blue
Solubility	Soluble in water
Dye Content	>98%
Chemical Class	Anthraquinone
InChIKey	ZOESAMNEZGSOPU-UHFFFAOYSA-L

The physical appearance of Acid Blue 182 is characterized as a bright blue powder that readily dissolves in water. This water solubility is enhanced by the presence of sulfonic acid groups in its chemical structure, which is a common feature of acid dyes designed for aqueous dyeing processes.

Chemical Structure and Characteristics

The chemical structure of Acid Blue 182 features an anthraquinone core with amino, acetylmethylamino, and sulfonate functional groups. The canonical SMILES notation for this compound is CC(=O)N(C)C1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].

Structurally, Acid Blue 182 contains two sodium sulfonate groups that contribute significantly to its water solubility. The presence of the acetylmethylamino group influences the dye's affinity for specific substrates, particularly polyamide fibers like nylon. These structural features collectively determine the dye's performance characteristics in various applications.

The anthraquinone backbone provides the chromophore responsible for the bright blue color of the dye. Anthraquinone dyes are generally known for their excellent lightfastness compared to other dye classes, a property that makes them particularly valuable in applications where exposure to light is significant.

Applications and Industrial Uses

Acid Blue 182 finds primary application in the textile industry, specifically in the dyeing of wool, silk, nylon, and their blends. Its specific properties make it particularly suitable for certain dyeing processes and end applications.

Textile Applications

The dye demonstrates high migration capability and good permeability during the dyeing process, making it particularly effective for piece dyeing and hat dyeing applications. These properties ensure even color distribution throughout the substrate, resulting in uniform and consistent coloration.

The bright blue hue provided by Acid Blue 182 makes it valuable in applications where vibrant colorations are desired. The dye is particularly noted for its suitability in decoration and carpet applications, where its excellent lightfastness properties provide long-term color stability.

Additional Applications

Beyond textiles, Acid Blue 182 has been utilized in other applications including:

• Coloring of food products

• Formulation of cosmetics

• Pharmaceutical colorations

• Paper dyeing

• Leather processing

Performance Characteristics and Fastness Properties

The performance of a dye in its intended applications is largely determined by its fastness properties - measures of color stability under various conditions. Acid Blue 182 demonstrates excellent performance in several key fastness parameters.

Table 2: Fastness Properties of Acid Blue 182

Standard	Light Fastness	Soaping		Perspiration Fastness		Oxygen Bleaching
		Fading	Stain	Fading	Stain
ISO	6	3-4	5	4	4-5	3-4
AATCC	6	1	4-5

The light fastness rating of 6 (on both ISO and AATCC scales) indicates excellent resistance to color fading upon exposure to light. This property is particularly valuable for textiles that will be used in environments with significant light exposure, such as carpets, upholstery, and outdoor fabrics.

The washing fastness ratings suggest good color retention after washing, with better performance in stain prevention (5 on ISO scale) than in preventing fading (3-4 on ISO scale). The perspiration fastness ratings indicate good resistance to color change when exposed to human perspiration, an important consideration for textiles used in clothing applications.

Research Findings on Dyeing Kinetics

Scientific research has investigated the dyeing kinetics of Acid Blue 182, particularly with nylon substrates. Studies using rotating disk contactors have provided valuable insights into the mechanisms of dye uptake and diffusion.

Key findings from these studies include:

• When dyeing nylon film and fabric with Acid Blue 182 at pH 2.1 and 80°C, the resistance to mass transfer from the dyeing liquor to the film was found to be negligible compared to the resistance to diffusion inside the nylon film itself.

• This indicates that the rate-limiting step in the dyeing process is the diffusion of the dye within the nylon substrate rather than the transfer of dye from the solution to the substrate surface.

• In nylon fabrics, the dyeing process is governed by diffusion in the void between filaments within the yarn. The effective interfilament diffusion coefficient increases with increasing strength of flow at the surface of the fabrics.

• The process can be modeled in terms of diffusion in liquid-filled pores between filaments, with the existence of adsorption equilibria within the filament substrate. At low Reynolds numbers (e.g., Re<3500), the resistance to mass transfer from the dyeing liquor to the fabric cannot be completely eliminated.

These findings contribute to understanding the dyeing mechanisms involved with Acid Blue 182 and can inform optimization of dyeing processes for improved efficiency and quality in industrial applications.

Manufacturer	Product Number	Packaging	Price (USD)
Biosynth Carbosynth	FA57775	2g	$60
Biosynth Carbosynth	FA57775	5g	$100
Biosynth Carbosynth	FA57775	10g	$150
AK Scientific	T038	5g	$185
Biosynth Carbosynth	FA57775	25g	$250